Toonaciliatin G
Overview
Description
Toonaciliatin G is a natural product found in Toona ciliata with data available.
Scientific Research Applications
Anti-Inflammatory Activity
Toonaciliatin K, a compound related to Toonaciliatin G, has shown significant anti-inflammatory activity. In a study by (Gou et al., 2017), it was found to suppress inflammation in lipopolysaccharide-induced RAW264.7 cells and reduce symptoms in adjuvant arthritis rats. The mechanism involves downregulating pro-inflammatory cytokines and inhibiting the MAPK and NF-κB signaling pathways.
Antifungal and Cytotoxic Activities
Toonaciliatin M, another compound from the same family, exhibited moderate antifungal activity against Trichophyton rubrum, as found by (Chen et al., 2009). Similarly, toonamicronoids from Toona microcarpa, closely related to Toonaciliatin G, showed moderate cytotoxic activities against cancer cell lines as reported by (Zhang et al., 2019).
Lung Injury Protection
Toonaciliatin K was also found to be protective against lung injury induced by H1N1 influenza virus infection in mice. The study by (Zeng et al., 2019) suggests that the protective mechanism involves regulating the NF-κB/MyD88/TLR-7 pathway.
Anti-Inflammatory Constituents in Varied Species
Toonaciliatin G was identified among the constituents of Toona ciliata var.henryi, which demonstrated anti-inflammatory activities. This was studied by (Fen, 2014).
Cytotoxic and Anti-Inflammatory Triterpenoids
Compounds related to Toonaciliatin G, isolated from Toona ciliata, showed cytotoxic and anti-inflammatory effects. (Zhang et al., 2012) found that these compounds had notable effects against cancer cell lines and in suppressing nitric oxide production in inflammatory models.
properties
Product Name |
Toonaciliatin G |
|---|---|
Molecular Formula |
C25H32O9 |
Molecular Weight |
476.5 g/mol |
IUPAC Name |
(1S,2S,3R,4R,7S,8R,10S,12R,14S,15S,17R,19S,20R)-15-(furan-3-yl)-3,4,8,20-tetrahydroxy-2,7,14,20-tetramethyl-6,11,18-trioxahexacyclo[10.8.0.02,10.03,7.014,19.017,19]icosan-5-one |
InChI |
InChI=1S/C25H32O9/c1-20-9-13-17(22(3,29)25(20)16(33-25)7-12(20)11-5-6-31-10-11)21(2)15(32-13)8-14(26)23(4)24(21,30)18(27)19(28)34-23/h5-6,10,12-18,26-27,29-30H,7-9H2,1-4H3/t12-,13+,14+,15-,16+,17+,18-,20-,21+,22+,23-,24-,25+/m0/s1 |
InChI Key |
LJYUJPUTKALHOJ-ATUOXGKOSA-N |
Isomeric SMILES |
C[C@@]12C[C@@H]3[C@H]([C@]4([C@@H](O3)C[C@H]([C@]5([C@@]4([C@H](C(=O)O5)O)O)C)O)C)[C@@]([C@@]16[C@H](O6)C[C@H]2C7=COC=C7)(C)O |
Canonical SMILES |
CC12CC3C(C4(C(O3)CC(C5(C4(C(C(=O)O5)O)O)C)O)C)C(C16C(O6)CC2C7=COC=C7)(C)O |
synonyms |
toonaciliatin G |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-octadecanoyl-2-[(15Z)-tetracosenoyl]-sn-glycero-3-phosphocholine](/img/structure/B1262397.png)
![1-tetradecyl-2-[(9Z)-hexadecenoyl]-sn-glycero-3-phosphocholine](/img/structure/B1262398.png)
![[5-[(4-Methoxy-1-naphthalenyl)oxymethyl]-3-isoxazolyl]-(4-methoxy-1-piperidinyl)methanone](/img/structure/B1262399.png)
![ethyl 4-[4-[(3aS,7aS)-2-oxo-3a,4,5,6,7,7a-hexahydro-3H-benzoimidazol-1-yl]-1-piperidyl]-4-methyl-piperidine-1-carboxylate](/img/structure/B1262416.png)
